Cas no 2171450-39-6 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171450-39-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6415128
• PubChem ID: 165562151
• Update Time: 2025-06-08

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}-2-methylbutanoic acid
• EN300-1579357
• 2171450-39-6

• Inchi： 1S/C27H34N2O5/c1-5-27(4,25(31)32)16-28-24(30)14-23(17(2)3)29-26(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t23-,27?/m0/s1
• InChI Key： IWJCNEDRNOMZOF-DCCUJTHKSA-N
• SMILES： O(C(N[C@@H](CC(NCC(C(=O)O)(C)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid

Introduction to 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid (CAS No. 2171450-39-6)

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid (CAS No. 2171450-39-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for synthesizing complex peptides and proteins with high purity and yield.

Recent advancements in the field have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives are essential in the development of novel peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved stability and pharmacokinetic properties. These peptidomimetics have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid has been explored for its potential as a building block in the synthesis of small molecule drugs. The unique structural features of this compound allow for the creation of molecules with specific binding affinities to target proteins, making it a valuable tool in drug discovery and design. A recent study in the Bioorganic & Medicinal Chemistry Letters reported the successful use of this compound in the development of inhibitors for key enzymes involved in disease pathways.

The synthesis of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired peptide chains. The purity and quality of the final product are critical for its use in pharmaceutical applications, and advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure these standards are met.

The stability and solubility properties of this compound have also been extensively studied. Research has shown that Fmoc-protected amino acid derivatives exhibit good stability under various conditions, making them suitable for long-term storage and transportation. Additionally, efforts to improve the solubility of these compounds have led to the development of novel formulations that enhance their bioavailability and therapeutic efficacy.

In conclusion, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-2-methylbutanoic acid (CAS No. 2171450-39-6) is a versatile and important compound in the field of medicinal chemistry. Its unique properties make it an indispensable tool in peptide synthesis, drug discovery, and therapeutic applications. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in modern pharmaceutical science.